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Compound of Interest

Compound Name: LC10

Cat. No.: B15549239 Get Quote

Essential Safety and Handling Guide for LC10
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling of

LC10, also known by its chemical name (3α,5β)-N-[2-(didecylamino)ethyl]-3-hydroxy-cholan-

24-amide. Adherence to these procedures is critical to mitigate risks and ensure a safe

research environment.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
LC10 is a chemical compound that presents several hazards, requiring specific personal

protective equipment to ensure the safety of laboratory personnel. It is classified as a highly

flammable liquid and vapor, and it can cause serious eye irritation.[1]

Summary of Hazards:

Hazard Classification GHS Code Description

Flammable liquids H225
Highly flammable liquid and

vapor[1]

Serious eye irritation H319 Causes serious eye irritation[1]
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To mitigate these risks, the following personal protective equipment is mandatory when

handling LC10.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

To prevent eye contact and

serious eye irritation.

Hand Protection
Protective gloves (e.g., nitrile

rubber)
To prevent skin contact.

Skin and Body Protection
Long-sleeved clothing and

long pants

To protect skin from accidental

splashes.

Respiratory Protection
Not generally required with

adequate ventilation

To be used in case of large

spills or insufficient ventilation

to avoid inhaling vapors.

Operational and Disposal Plans
Proper operational procedures and waste disposal are crucial for maintaining a safe laboratory

environment when working with LC10.

Operational Plan:

Ventilation: Always handle LC10 in a well-ventilated area, preferably in a chemical fume

hood.

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking is permitted in the handling area.[1]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Container: Keep the container tightly closed when not in use.[1]
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Spills: In case of a spill, wear appropriate PPE, contain the spill, and clean it up with an inert

absorbent material.

Disposal Plan:

Waste Disposal: Dispose of LC10 and its container in accordance with federal, state, and

local regulations. It must not be disposed of with household garbage and should not be

allowed to reach the sewage system.[1]

Contaminated Packaging: Uncleaned packaging should be disposed of according to official

regulations.[1]

Experimental Protocol: Safe Handling Workflow
The following diagram outlines the step-by-step workflow for safely handling LC10 in a

laboratory setting.
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Caption: Workflow for Safe Handling of LC10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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